(E)-6-bromo-2-(2-(4-bromobenzylidene)hydrazinyl)-4-phenylquinazoline

• IUPAC Name: 6-bromo-N-[(E)-(4-bromophenyl)methylideneamino]-4-phenylquinazolin-2-amine
• InChI: InChI=1S/C21H14Br2N4/c22-16-8-6-14(7-9-16)13-24-27-21-25-19-11-10-17(23)12-18(19)20(26-21)15-4-2-1-3-5-15/h1-13H,(H,25,26,27)/b24-13+
• InChI Key: UCPAXGCDPDOHFG-ZMOGYAJESA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NC3=C2C=C(C=C3)Br)NN=CC4=CC=C(C=C4)Br
• Isomeric SMILES: C1=CC=C(C=C1)C2=NC(=NC3=C2C=C(C=C3)Br)N/N=C/C4=CC=C(C=C4)Br
• Molecular Formula: C21H14Br2N4
• Molecular Weight: 482.2 g/mol

Description

The compound “(E)-6-bromo-2-(2-(4-bromobenzylidene)hydrazinyl)-4-phenylquinazoline” is a complex organic molecule. Unfortunately, there is limited information available specifically about this compound.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of a hydrazine with a benzylidene. For example, a related compound was synthesized by reacting 4-amino-5-(2-benzylidenehydrazinyl)-2H-1,2,4-triazole-3(4H)-thiones. Another example involved the reaction of 1,3-dihydro-2H-1,3-benzimidazole-2-thione with 4-fluorobenzaldehyde.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name and similar compounds. It likely contains a quinazoline core, which is a bicyclic compound containing two nitrogen atoms. Attached to this core are a phenyl group, a bromine atom, and a hydrazinyl-benzylidene group.

Scientific Research Applications

Antibacterial and Antifungal Activities

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Antiproliferative Properties

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Medicinal Chemistry and Drug Development

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Metal Complexes in Pharmacology

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Material Science and Nanotechnology

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Biological Imaging and Fluorescence Studies

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Future Directions

The future research directions for this compound could involve further investigation into its synthesis, structure, and potential biological activities. Given the activities observed in similar compounds, it may be worthwhile to explore its potential as a therapeutic agent.

Mechanism of Action

Mode of Action

Based on its structural similarity to other hydrazine derivatives, it may undergo nucleophilic aromatic substitution reactions . In such reactions, the compound could interact with its targets, leading to changes in their function .

Biochemical Pathways

Given the potential for nucleophilic aromatic substitution reactions, it could impact pathways involving aromatic compounds . The downstream effects of these interactions would depend on the specific targets and pathways involved.

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For instance, the compound’s reactivity could be affected by the pH of its environment . Additionally, its stability could be influenced by temperature and other environmental conditions .